Cas no 203061-99-8 (4-Ethyl-1H-pyrazol-3-amine hydrochloride)

• Product Name: 4-Ethyl-1H-pyrazol-3-amine hydrochloride
• CAS No: 203061-99-8
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 1084203
• PubChem ID: 73553749
• Update Time: 2025-04-20

4-Ethyl-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1H-pyrazol-3-amine hydrochloride
• 4-Ethyl-1H-pyrazol-3-amine hydrochloride (1:1)
• 4-Ethyl-1H-pyrazol-5-amine hydrochloride
• 4-ethyl-1H-pyrazol-5-amine;hydrochloride
• KS-8531
• AKOS022183014
• 4-Ethyl-1H-pyrazol-3-amine HCl
• 203061-99-8
• 4-Ethyl-1H-pyrazol-3-aminehydrochloride

• MDL： MFCD21604218
• Inchi： 1S/C5H9N3.ClH/c1-2-4-3-7-8-5(4)6;/h3H,2H2,1H3,(H3,6,7,8);1H
• InChI Key： LDNYKCKLCTYDSX-UHFFFAOYSA-N
• SMILES： Cl.N1C(=C(C=N1)CC)N

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 178.2±26.5 °C

4-Ethyl-1H-pyrazol-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃